Cas no 182880-62-2 (4-Fluoro-5-methyl-2-nitrophenol)

• Product Name: 4-Fluoro-5-methyl-2-nitrophenol
• CAS No: 182880-62-2
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD19381761
• CID: 4622638
• PubChem ID: 15254697
• Update Time: 2025-05-24

4-Fluoro-5-methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxy-4-methylnitrobenzene
• 4-Fluoro-5-methyl-2-nitrophenol
• 2-Fluoro-5-hydroxy-4-nitrotoluene, 5-Fluoro-2-hydroxy-4-methylnitrobenzene
• EF-0748
• MFCD19381761
• WLZ3481
• 182880-62-2
• CS-0061247
• AKOS015991407
• 4-fluoro-5-methyl-2-nitro-phenol
• SY275408
• SCHEMBL4137957

• MDL： MFCD19381761
• Inchi： 1S/C7H6FNO3/c1-4-2-7(10)6(9(11)12)3-5(4)8/h2-3,10H,1H3
• InChI Key： ZFXOAEPSUSYKMW-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.4±35.0 ºC (760 Torr),
• Flash Point: 116.1±25.9 ºC,
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),

4-Fluoro-5-methyl-2-nitrophenol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-Fluoro-5-methyl-2-nitrophenol

4-Fluoro-5-methyl-2-nitrophenol (CAS No. 182880-62-2): A Comprehensive Overview

4-Fluoro-5-methyl-2-nitrophenol, also identified by its CAS registry number 182880-62-2, is a chemically synthesized aromatic compound with significant applications in various scientific and industrial domains. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential in drug discovery, material science, and environmental chemistry. This article delves into the properties, synthesis, applications, and recent advancements associated with 4-fluoro-5-methyl-2-nitrophenol.

The molecular structure of 4-fluoro-5-methyl-2-nitrophenol consists of a phenolic ring substituted with three distinct groups: a fluoro group at the 4-position, a methyl group at the 5-position, and a nitro group at the 2-position. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity. The presence of the nitro group imparts strong electron-withdrawing effects, while the fluoro and methyl groups contribute to both electron-donating and steric effects. This combination makes 4-fluoro-5-methyl-2-nitrophenol a versatile molecule for various chemical transformations.

Recent studies have explored the synthesis of 4-fluoro-5-methyl-2-nitrophenol through innovative methodologies. Traditional approaches involve multi-step reactions starting from phenol derivatives, but modern techniques leverage advanced catalytic systems and green chemistry principles to enhance yield and reduce environmental impact. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption. These advancements highlight the growing emphasis on sustainable practices in chemical manufacturing.

The biological activity of 4-fluoro-5-methyl-2-nitrophenol has been extensively studied in pharmacological research. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been investigated in cancer research, where it shows potential as an anticancer agent by inducing apoptosis in malignant cells.

In the realm of material science, 4-fluoro-5-methyl-2-nitrophenol has found applications as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups enable easy modification for tailored properties, which is crucial for developing high-performance materials in electronics and biomedical devices.

Environmental scientists have also taken interest in 4-fluoro-5-methyl-2-nitrophenol due to its role as an environmental contaminant. Studies have assessed its biodegradation pathways under various conditions, revealing that microbial communities play a pivotal role in detoxifying this compound. Understanding these processes is essential for developing strategies to mitigate pollution caused by such chemicals.

Looking ahead, ongoing research aims to optimize the synthesis of 4-fluoro-5-methyl-2-nitrophenol further while exploring its untapped potential in emerging fields like nanotechnology and green chemistry. Collaborative efforts between academia and industry are expected to drive innovation and expand the scope of applications for this intriguing compound.